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Compound of Interest

Compound Name: 2-Undecene

Cat. No.: B8481262

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals is paramount. This guide provides immediate, essential safety and
logistical information for 2-Undecene, including operational and disposal plans.

1. Hazard Identification and Personal Protective Equipment (PPE)

2-Undecene is a flammable liquid that can cause skin and serious eye irritation. It may also be
fatal if swallowed and enters the airways.[1] Therefore, adherence to strict safety protocols and
the use of appropriate personal protective equipment are critical.

Recommended Personal Protective Equipment:
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PPE Category

Specifications

Rationale

Eye Protection

Chemical safety goggles or a

face shield.

Protects against splashes and
vapors that can cause serious

eye irritation.[1]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber). Inspect

gloves prior to use.

Prevents skin contact and

irritation.[1]

Body Protection

Flame-retardant lab coat or

chemical-resistant overalls.

Protects against skin contact
and potential ignition from

splashes.

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate or
there is a risk of inhaling
vapors or aerosols, use a
NIOSH-approved respirator.

Protects against inhalation,

which may be harmful.[2]

Footwear

Closed-toe shoes made of a

chemical-resistant material.

Protects feet from spills.

2. Physical and Chemical Properties

Understanding the physical and chemical properties of 2-Undecene is crucial for safe handling

and storage.

Property

Value

Physical State

Liquid[1]

Color Colorless to slightly pale yellow[1]
Boiling Point Approximately 190°C[1]

Flash Point Approximately 63°C[1]

Relative Density 0.75[1]

Molecular Weight

154.29 g/mol [3]
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3. Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 2-Undecene will minimize risks in a laboratory setting.
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Caption: Workflow for the safe handling of 2-Undecene.

Experimental Protocol for Handling:

e Preparation:

[e]

Thoroughly review the Safety Data Sheet (SDS) for 2-Undecene before starting any work.

o

Put on all required Personal Protective Equipment (PPE) as detailed in the table above.

Ensure work is conducted in a well-ventilated area, such as a chemical fume hood.

[¢]

[e]

Keep away from heat, sparks, open flames, and hot surfaces.[2][4] Use spark-proof tools
and explosion-proof equipment.[1]

e Handling:
o Ground and bond the container and receiving equipment to prevent static discharge.[4]
o When dispensing, pour slowly and carefully to avoid splashing.
o Keep the container tightly closed when not in use.[1]
e Post-Handling:
o Wash hands and face thoroughly after handling.[1]
o Decontaminate all surfaces and equipment that came into contact with 2-Undecene.
o Remove and properly store or dispose of contaminated PPE.
4. Disposal Plan

Proper disposal of 2-Undecene and any contaminated materials is crucial to prevent
environmental harm and ensure regulatory compliance.

o Waste Collection:
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o Collect all 2-Undecene waste, including contaminated materials (e.g., absorbent pads,
gloves), in a designated, properly labeled, and sealed container.

o The container should be made of a material compatible with 2-Undecene.

o Label the waste container clearly as "Hazardous Waste" and include the full chemical
name "2-Undecene".

e Storage:

o Store the hazardous waste container in a cool, dry, and well-ventilated area, away from
incompatible materials and ignition sources.

o The storage area should have secondary containment to manage any potential leaks.
e Disposal:
o Dispose of 2-Undecene waste through a licensed hazardous waste disposal company.
o Do not pour 2-Undecene down the drain or dispose of it with regular trash.
o Follow all local, state, and federal regulations for hazardous waste disposal.
5. Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.

o Spill:

[e]

Evacuate the area if the spill is large or in a confined space.

o

Remove all sources of ignition.[1]

Absorb the spill with an inert, non-combustible material such as dry sand or earth.[1]

[¢]

o

Collect the absorbed material using non-sparking tools and place it in a sealed container
for disposal.

o Fire:
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o Use dry chemical, foam, or carbon dioxide to extinguish the fire.[1]

o Do not use water, as it may scatter and spread the fire.[1]

o If the fire is large or cannot be controlled, evacuate the area and call for emergency
services.

o First Aid:

o

If Swallowed: Immediately call a poison center or doctor. Do NOT induce vomiting.[1]

o If on Skin: Wash with plenty of water. If skin irritation occurs, get medical advice.[1]

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[1]

o If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Seek
medical attention if you feel unwell.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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